Cas no 727736-73-4 (2,6-Pyridinedicarbonitrile,3-hydroxy-)

2,6-Pyridinedicarbonitrile,3-hydroxy- structure
727736-73-4 structure
Product Name:2,6-Pyridinedicarbonitrile,3-hydroxy-
CAS No:727736-73-4
MF:C7H3N3O
MW:145.118220567703
CID:559052
Update Time:2024-03-05

2,6-Pyridinedicarbonitrile,3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2,6-Pyridinedicarbonitrile,3-hydroxy-
    • 2,6-Pyridinedicarbonitrile, 3-hydroxy- (9CI)
    • 2,6-Pyridinedicarbonitrile, 3-hydroxy-
    • Inchi: 1S/C7H3N3O/c8-3-5-1-2-7(11)6(4-9)10-5/h1-2,11H
    • InChI Key: FHTPODNFPDDVAC-UHFFFAOYSA-N
    • SMILES: C1(C#N)=NC(C#N)=CC=C1O

Computed Properties

  • Exact Mass: 145.028
  • Monoisotopic Mass: 145.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.7A^2

Experimental Properties

  • Density: 1.44±0.1 g/cm3(Predicted)
  • Boiling Point: 491.5±45.0 °C(Predicted)
  • pka: -0.65±0.10(Predicted)
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